Cas no 111895-03-5 (8-benzyl-8-azabicyclo[3.2.1]oct-3-ene)

• Product Name: 8-benzyl-8-azabicyclo[3.2.1]oct-3-ene
• CAS No: 111895-03-5
• MF: C₁₄H₁₇N
• MW: 199.291483640671
• CID: 2607541
• PubChem ID: 71335845
• Update Time: 2025-04-21

8-benzyl-8-azabicyclo[3.2.1]oct-3-ene Chemical and Physical Properties

Names and Identifiers

• 8-benzyl-8-azabicyclo[3.2.1]oct-3-ene
• 8-Benzyl-8-azabicyclo[3.2.1]oct-2-ene
• DTXSID30763737
• 111895-03-5

• Inchi： 1S/C14H17N/c1-2-5-12(6-3-1)11-15-13-7-4-8-14(15)10-9-13/h1-7,13-14H,8-11H2
• InChI Key： YYBOLQIVTVSQJO-UHFFFAOYSA-N
• SMILES： N1(CC2C=CC=CC=2)C2C=CCC1CC2

Computed Properties

• Exact Mass: 199.136099547Da
• Monoisotopic Mass: 199.136099547Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 3.2Ų